2-Acetamido-3-methyl-3-sulfanylpentanoic acid 2-Acetamido-3-methyl-3-sulfanylpentanoic acid
Brand Name: Vulcanchem
CAS No.: 6940-61-0
VCID: VC16073395
InChI: InChI=1S/C8H15NO3S/c1-4-8(3,13)6(7(11)12)9-5(2)10/h6,13H,4H2,1-3H3,(H,9,10)(H,11,12)
SMILES:
Molecular Formula: C8H15NO3S
Molecular Weight: 205.28 g/mol

2-Acetamido-3-methyl-3-sulfanylpentanoic acid

CAS No.: 6940-61-0

Cat. No.: VC16073395

Molecular Formula: C8H15NO3S

Molecular Weight: 205.28 g/mol

* For research use only. Not for human or veterinary use.

2-Acetamido-3-methyl-3-sulfanylpentanoic acid - 6940-61-0

Specification

CAS No. 6940-61-0
Molecular Formula C8H15NO3S
Molecular Weight 205.28 g/mol
IUPAC Name 2-acetamido-3-methyl-3-sulfanylpentanoic acid
Standard InChI InChI=1S/C8H15NO3S/c1-4-8(3,13)6(7(11)12)9-5(2)10/h6,13H,4H2,1-3H3,(H,9,10)(H,11,12)
Standard InChI Key CQDYZFQNPRLEAK-UHFFFAOYSA-N
Canonical SMILES CCC(C)(C(C(=O)O)NC(=O)C)S

Introduction

2-Acetamido-3-methyl-3-sulfanylpentanoic acid is a chemical compound with the molecular formula C8H15NO3S. It is a derivative of amino acids, incorporating both an acetamido group and a sulfanyl group, which are significant for its chemical properties and potential applications. This compound is of interest in various fields, including organic chemistry and biochemistry, due to its unique structure and potential biological activities.

Synthesis and Preparation

The synthesis of 2-Acetamido-3-methyl-3-sulfanylpentanoic acid typically involves several steps, including the formation of the pentanoic acid backbone, introduction of the acetamido group, and incorporation of the sulfanyl group. These steps require careful control of reaction conditions to ensure the desired product is obtained with high purity.

Applications and Research Findings

While specific applications of 2-Acetamido-3-methyl-3-sulfanylpentanoic acid are not widely documented, compounds with similar structures are often studied for their potential in biological systems. For instance, sulfanyl-containing compounds can participate in redox reactions, which are vital for cellular processes. Additionally, acetamido groups can influence the solubility and stability of molecules, making them more suitable for certain applications.

Potential ApplicationDescription
Biological StudiesParticipation in redox reactions due to the sulfanyl group.
Chemical SynthesisUsed as a building block for more complex molecules.
Pharmaceutical ResearchPotential for incorporation into drug candidates due to its unique structure.

Safety and Handling

2-Acetamido-3-methyl-3-sulfanylpentanoic acid is classified as an irritant, necessitating proper safety precautions during handling. This includes wearing protective clothing, gloves, and eyewear, as well as working in a well-ventilated area to avoid exposure.

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